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Compound of Interest

Compound Name: MS159

Cat. No.: B15542451

Get Quote

Essential guidelines for the safe and compliant disposal of MS159, a research-use NSD2

degrader, are outlined below to ensure the safety of laboratory personnel and environmental

protection. This document provides a step-by-step protocol for the proper handling and

disposal of MS159, catering to researchers, scientists, and drug development professionals.

MS159, chemically identified as N-Cyclopropyl-N-(4-((5-(3-(2-((2-(2,6-dioxopiperidin-3-yl)-1,3-

dioxoisoindolin-4-yl)amino)acetamido)propoxy)pyridin-2-yl)-carbamoyl)benzyl)-3-oxo-3,4-

dihydro-2H-benzo[b][1][2]oxazine-7-carboxamide (CAS 3031353-59-7), is a PROTAC®

degrader used in laboratory research.[1] While a safety data sheet from one supplier indicates

that the substance does not meet the classification criteria of EC Directives 67/548/EEC,

1999/45/EC or 1272/2008, it is imperative to handle its disposal with care, as with all laboratory

chemicals.[1]

Immediate Safety and Handling
Prior to disposal, it is crucial to adhere to safe handling procedures. In case of a spill, evacuate

the area and ensure adequate ventilation.[1] Do not allow the product to enter drains.[1] Spills

should be covered with a suitable absorbent material, swept up, and placed in an appropriate

container for disposal.[1]
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Disposal Protocol for MS159
The disposal of MS159 should be conducted in accordance with institutional, local, and

national regulations for chemical waste. The following steps provide a general guideline:

Waste Identification and Segregation:

Unused or waste MS159 should be treated as chemical waste.

Segregate solid waste MS159 from liquid waste.

Avoid mixing MS159 waste with other incompatible chemicals.

Containerization:

Use a designated, properly labeled, and sealed container for solid chemical waste.

The container should be in good condition, with no leaks or cracks.

Ensure the container is compatible with the chemical.

Labeling:

Clearly label the waste container with "Hazardous Waste" or "Chemical Waste" as per

your institution's policy.

The label must include the full chemical name: "MS159 (N-Cyclopropyl-N-(4-((5-(3-(2-((2-

(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)amino)acetamido)propoxy)pyridin-2-yl)-

carbamoyl)benzyl)-3-oxo-3,4-dihydro-2H-benzo[b][1][2]oxazine-7-carboxamide)".

Indicate the quantity of waste.

Include the date of waste generation and the laboratory of origin.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.
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Follow your institution's guidelines for the temporary storage of chemical waste.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

collection and disposal of the chemical waste.

Provide them with a complete list of the chemicals for disposal.

Quantitative Data for Chemical Waste Management
For general guidance, the following table summarizes key information for chemical waste

handling.

Parameter Guideline Source

Waste pH

Neutralize acids and bases to

a pH between 5 and 10 before

disposal, if permissible and

safe.

General Lab Safety

Container Integrity
Containers must be leak-proof

and in good condition.
General Lab Safety

Labeling Requirement
Full chemical name, hazard

warnings, date, and origin.
General Lab Safety

Secondary Containment
Recommended for liquid waste

containers to prevent spills.
General Lab Safety

Experimental Protocols Cited
This document does not cite specific experimental protocols but rather focuses on the

procedural aspects of chemical disposal based on safety data sheets and general laboratory

safety guidelines.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of MS159.
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Preparation Containment Disposal

Identify MS159 Waste Segregate Solid Waste
Place in a Compatible,

Sealed Container
Label with Full Chemical Name,

Date, and Origin
Store in a Designated

Waste Area
Contact EHS for Pickup Professional Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. documents.tocris.com [documents.tocris.com]

2. medkoo.com [medkoo.com]

To cite this document: BenchChem. [Proper Disposal of MS159: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542451/docs#proper-disposal-of-ms159-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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